12-Hydroxy-5,8,10-heptadecatrienoic acid

• CAS RN: 50683-78-8
• Molecular Formula: C17H28O3
• Molecular Weight: 280.4 g/mol
• IUPAC Name: (5E,8E,10E)-12-hydroxyheptadeca-5,8,10-trienoic acid
• InChI: InChI=1S/C17H28O3/c1-2-3-10-13-16(18)14-11-8-6-4-5-7-9-12-15-17(19)20/h5-8,11,14,16,18H,2-4,9-10,12-13,15H2,1H3,(H,19,20)/b7-5+,8-6+,14-11+
• InChI Key: KUKJHGXXZWHSBG-GMPNNLDHSA-N
• Isomeric SMILES: CCCCCC(/C=C/C=C/C/C=C/CCCC(=O)O)O
• SMILES: CCCCCC(C=CC=CCC=CCCCC(=O)O)O
• Pictograms: Irritant
• synonyms: 12-HHT; 12-hydroxy-5,8,10-heptadecatrienoic acid; 12-hydroxy-5,8,10-heptadecatrienoic acid, (E,Z,Z)-isomer; 12-hydroxy-5,8,10-heptadecatrienoic acid, (S)-(E,Z,Z)-isomer; 12-hydroxy-5,8,10-heptadecatrienoic acid, (S)-(Z,E,E)-isomer; 12-hydroxy-5,8,10-heptadecatrienoic acid, (S)-isomer; 12-L-hydroxy-5,8,10-heptadecatrienoic acid; hydroxyheptadecatrienoic acid

Description

12-HHTrE is a trienoic fatty acid that consists of heptadeca-5,8,10-trienoic acid bearing an additional 12-hydroxy substituent. It has a role as a metabolite. It is a long-chain fatty acid, a trienoic fatty acid and a hydroxy polyunsaturated fatty acid. It derives from a heptadecanoic acid.

Scientific Research Applications

Chemoresistance Induction

• 12-Hydroxy-5,8,10-heptadecatrienoic acid has been implicated in inducing chemoresistance. A study found that certain polyunsaturated fatty acids, including (12S)-hydroxy-5Z,8E,10E-heptadecatrienoic acid, can induce resistance to chemotherapy when tumor cells are treated with cisplatin (Schlotterbeck et al., 2018).

Bioactive Metabolite Characterization

• This fatty acid is identified as a bioactive metabolite that serves as an endogenous ligand for the low-affinity leukotriene B4 receptor 2 (BLT2). Its metabolism in physiological conditions and its role in maintaining epithelial homeostasis were studied (Yasukawa et al., 2022).

Substrate Selectivity and Inhibition

• Research on 5-hydroxyeicosanoid dehydrogenase, an enzyme involved in the metabolism of fatty acids, indicated that 12-hydroxy-5,8,10-heptadecatrienoic acid is one of the metabolites formed, and its production can be selectively inhibited (Patel et al., 2009).

Role in Psoriasis

• The formation of 12-hydroxy-5,8,10-heptadecatrienoic acid is increased in patients with widespread psoriasis, suggesting a potential role in the pathophysiology of this condition (Kragballe & Fallon, 2004).

Synthetic Approaches

• A study on the asymmetric synthesis of 12-hydroxyheptadecatrienoic acid demonstrated a method for producing this fatty acid, contributing to the understanding of its chemical structure and potential applications (Kobayashi et al., 2016).

Role in Sodium Handling and Blood Pressure Regulation

• Atorvastatin's effects on sodium handling and blood pressure in rats with chronic renal insufficiency were studied, highlighting the role of 12-hydroxy-5,8,10-heptadecatrienoic acid in these processes (Juncos et al., 2012).